4-methoxy-3-(1-piperidinylsulfonyl)-N-propylbenzamide

• IUPAC Name: 4-methoxy-3-piperidin-1-ylsulfonyl-N-propylbenzamide
• InChI: InChI=1S/C16H24N2O4S/c1-3-9-17-16(19)13-7-8-14(22-2)15(12-13)23(20,21)18-10-5-4-6-11-18/h7-8,12H,3-6,9-11H2,1-2H3,(H,17,19)
• InChI Key: MOQGTTAKNSEEKK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC(=C(C=C1)OC)S(=O)(=O)N2CCCCC2
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves structural modifications to enhance selective binding to specific receptors. For instance, studies have shown that modifying the amide bond and the alkyl chain linking the benzamide moiety to a piperazine ring can significantly affect the compound's affinity for target receptors (Perrone et al., 2000). Additionally, the introduction of methoxy groups and adjustments in the piperidine moiety have been explored to optimize pharmacological profiles (Kubota et al., 1998).

Molecular Structure Analysis

Molecular structure analysis of related compounds, such as N-3-hydroxyphenyl-4-methoxybenzamide, reveals the significance of intermolecular interactions, including dimerization and crystal packing, on molecular geometry. Computational and X-ray crystallographic data provide insights into how these interactions influence bond lengths, angles, and dihedral angles, which are crucial for understanding the compound's chemical behavior (Karabulut et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving related benzamides often target the synthesis of derivatives with specific pharmacological activities. For example, the Rh(III)-catalyzed annulation of N-methoxybenzamides with ynesulfonamides represents a method to synthesize aminoisoquinolone derivatives, demonstrating the versatility and reactivity of the benzamide core structure in chemical synthesis (Tan et al., 2014).